N-(4-Methylpent-2-en-1-yl)-7H-purin-6-amine

• CAS No.: 143613-78-9
• Molecular Formula: C11H15N5
• Molecular Weight: 217.27 g/mol
• IUPAC Name: N-(4-methylpent-2-enyl)-7H-purin-6-amine
• InChI: InChI=1S/C11H15N5/c1-8(2)4-3-5-12-10-9-11(14-6-13-9)16-7-15-10/h3-4,6-8H,5H2,1-2H3,(H2,12,13,14,15,16)
• InChI Key: STPKVVYDEPORRQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C=CCNC1=NC=NC2=C1NC=N2

Description

N-(4-Methylpent-2-en-1-yl)-7H-purin-6-amine is a chemical compound with a complex structure that includes a purine base and a substituted pentene chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-Methylpent-2-en-1-yl)-7H-purin-6-amine typically involves the reaction of 4-methylpent-2-en-1-ol with a purine derivative under specific conditions. The reaction may require the use of catalysts and solvents to facilitate the formation of the desired product. For example, the use of ethanol as a solvent and sodium borohydride as a reducing agent can be employed in the synthesis process .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through crystallization or chromatography to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

N-(4-Methylpent-2-en-1-yl)-7H-purin-6-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate the reactions. The conditions for these reactions can vary, including temperature, pressure, and solvent choice.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield different oxidized derivatives of the compound, while substitution reactions can introduce new functional groups into the molecule.

Scientific Research Applications

N-(4-Methylpent-2-en-1-yl)-7H-purin-6-amine has several scientific research applications:

Chemistry: The compound is used in the synthesis of other complex molecules and as a reagent in various chemical reactions.

Biology: It may be studied for its potential biological activity and interactions with biological molecules.

Medicine: Research may explore its potential therapeutic applications, including its effects on cellular processes and potential as a drug candidate.

Industry: The compound can be used in the development of new materials and industrial processes.

Mechanism of Action

The mechanism of action of N-(4-Methylpent-2-en-1-yl)-7H-purin-6-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, influencing their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-(4-Methylpent-2-en-1-yl)-7H-purin-6-amine include other purine derivatives and substituted pentenes. Examples include:

• 2-Pentene, 4-methyl
• 4-methylpent-2-en-1-ol
• 3-Penten-2-one, 4-methyl

Uniqueness

What sets this compound apart from similar compounds is its unique combination of a purine base with a substituted pentene chain. This structure may confer specific chemical and biological properties that are not present in other related compounds.